Menthyl-para-aminosalicylate

• Molecular Formula: C17H25NO3
• Molecular Weight: 291.4 g/mol
• IUPAC Name: (5-methyl-2-propan-2-ylcyclohexyl) 4-amino-2-hydroxybenzoate
• InChI: InChI=1S/C17H25NO3/c1-10(2)13-6-4-11(3)8-16(13)21-17(20)14-7-5-12(18)9-15(14)19/h5,7,9-11,13,16,19H,4,6,8,18H2,1-3H3
• InChI Key: XDNMTTGNVYXODQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(C(C1)OC(=O)C2=C(C=C(C=C2)N)O)C(C)C

Description

Menthyl-para-aminosalicylate is a useful research compound. Its molecular formula is C17H25NO3 and its molecular weight is 291.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

One-tenth mol of an alkali metal salt of para-aminosalicylic acid as for example, sodium-p-aminosalicylate, potassium-p-aminosalicylate or lithium-p-aminosalicylate, is dissolved in 300 ml. of alcohol and to this is added exactly one-tenth mol of a menthyl halogen salt as for example, methyl chloride, menthyl bromide or menthyl iodide. The mixture is stirred and 0.5 gms. of freshly precipitated silver hydroxide is added as a catalyst. The mixture is warmed to 50° C. for a period of at least two hours, cooled to room temperature and filtered. The filtrate is set aside to crystallize in an ice-chest and menthyl-para-aminosalicylate is obtained as a white crystalline substance melting at 187° C. to 189° C. The compound is insoluble in water but soluble in alcohol, benzene and chloroform.